molecular formula C18H27NO2 B5462577 1-[(2-isopropylphenoxy)acetyl]azocane

1-[(2-isopropylphenoxy)acetyl]azocane

Cat. No. B5462577
M. Wt: 289.4 g/mol
InChI Key: IOWWCPWOTDZLNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-[(2-isopropylphenoxy)acetyl]azocane” is a derivative of azocane. Azocane is a heterocyclic organic compound with the molecular formula C7H15N. It consists of a saturated eight-membered ring having seven carbon atoms and one nitrogen atom .


Molecular Structure Analysis

The molecular structure of “1-[(2-isopropylphenoxy)acetyl]azocane” would consist of an eight-membered ring containing seven carbon atoms and one nitrogen atom (from the azocane), attached to an acetyl group that is further attached to a 2-isopropylphenoxy group .


Chemical Reactions Analysis

The chemical reactions involving “1-[(2-isopropylphenoxy)acetyl]azocane” would depend on the specific conditions and reagents used. The compound contains several functional groups that could potentially react, including the ether group (phenoxy) and the acetyl group .


Physical And Chemical Properties Analysis

The physical and chemical properties of “1-[(2-isopropylphenoxy)acetyl]azocane” would depend on its specific structure. Factors that could influence its properties include its polarity, solubility, stability, and reactivity .

Mechanism of Action

Without specific information on the biological activity of “1-[(2-isopropylphenoxy)acetyl]azocane”, it’s difficult to predict its mechanism of action. The mechanism of action would depend on the specific biological target of the compound .

Safety and Hazards

The safety and hazards associated with “1-[(2-isopropylphenoxy)acetyl]azocane” would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions .

Future Directions

Future research on “1-[(2-isopropylphenoxy)acetyl]azocane” could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties .

properties

IUPAC Name

1-(azocan-1-yl)-2-(2-propan-2-ylphenoxy)ethanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H27NO2/c1-15(2)16-10-6-7-11-17(16)21-14-18(20)19-12-8-4-3-5-9-13-19/h6-7,10-11,15H,3-5,8-9,12-14H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IOWWCPWOTDZLNA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=CC=C1OCC(=O)N2CCCCCCC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H27NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

18.8 [ug/mL] (The mean of the results at pH 7.4)
Record name SID47198314
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.